Cas no 160707-68-6 (2(1H)-Pyrimidinone,4-amino-1-[(2S,4S)-2-(hydroxymethyl)-1,3-oxathiolan-4-yl]-)

• Product Name: 2(1H)-Pyrimidinone,4-amino-1-[(2S,4S)-2-(hydroxymethyl)-1,3-oxathiolan-4-yl]-
• CAS No: 160707-68-6
• MF: C₈H₁₁N₃O₃S
• MW: 229.256240129471
• CID: 146410
• PubChem ID: 468214
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,4-amino-1-[(2S,4S)-2-(hydroxymethyl)-1,3-oxathiolan-4-yl]- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-amino-1-[(2S,4S)-2-(hydroxymethyl)-1,3-oxathiolan-4-yl]-
• (+)-BCH 10652
• (+)-DOTC
• 1,3-Oxathiolane,2(1H)-pyrimidinone deriv.
• 2(1H)-Pyrimidinone,4-amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-4-yl]-, (2S-cis)-
• BCH 10619
• 2(1H)-Pyrimidinone, 4-amino-1-(2-(hydroxymethyl)-1,3-oxathiolan-4-yl)-, (2S-cis)-
• V37NC3HC33
• UNII-V37NC3HC33
• DOTC, CIS-(+)-
• 160707-68-6
• DND9Y3G72C
• Apricitabine, (+)-
• 2'-Deoxy-3'-oxa-4'-thiocytidine
• 2-(S)-hydroxymethyl-4-(S)-(cytosin-1-yl)-1,3-oxathiolane
• (+)-2'-Deoxy-3'-oxa-4'-thiocytidine
• RYMCFYKJDVMSIR-BQBZGAKWSA-N
• DTXSID001031208
• BCH-10652, (+)-
• UNII-DND9Y3G72C
• 2'-DEOXY-3'-OXA-4'-THIOCYTIDINE, CIS-(+)-
• 143338-12-9
• Apricitabine, (+/-)-
• 4-amino-1-[(2S,4S)-2-(hydroxymethyl)-1,3-oxathiolan-4-yl]pyrimidin-2-one
• 2(1H)-Pyrimidinone, 4-amino-1-((2S,4S)-2-(hydroxymethyl)-1,3-oxathiolan-4-yl)-
• 2(1H)-Pyrimidinone, 4-amino-1-((2R,4R)-2-(hydroxymethyl)-1,3-oxathiolan-4-yl)-, rel-
• BCH 10652
• 2(1H)-Pyrimidinone, 4-amino-1-(2-(hydroxymethyl)-1,3-oxathiolan-4-yl)-, cis-
• SCHEMBL1751974

• Inchi： 1S/C8H11N3O3S/c9-5-1-2-11(8(13)10-5)6-4-14-7(3-12)15-6/h1-2,6-7,12H,3-4H2,(H2,9,10,13)/t6-,7-/m0/s1
• InChI Key： RYMCFYKJDVMSIR-BQBZGAKWSA-N
• SMILES： S1[C@@H](CO)OC[C@H]1N1C(N=C(C=C1)N)=O

Computed Properties

• Exact Mass: 229.05223
• Monoisotopic Mass: 229.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 88.15